4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid

• IUPAC Name: 4-chloro-3-nitro-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H3ClF3NO4/c9-6-4(8(10,11)12)1-3(7(14)15)2-5(6)13(16)17/h1-2H,(H,14,15)
• InChI Key: QMHLEMNSBVDXQD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(F)(F)F)Cl)[N+](=O)[O-])C(=O)O
• Molecular Formula: C8H3ClF3NO4
• DSSTOX Substance ID: DTXSID60622767
• Molecular Weight: 269.56 g/mol
• CAS No.: 350488-79-8

Description

4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid is a chemical compound with the molecular formula C8H3ClF3NO4. It has an average mass of 269.562 Da and a monoisotopic mass of 268.970276 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with a chloro group, a nitro group, and a trifluoromethyl group. The carboxylic acid group is attached to the benzene ring.

Scientific Research Applications

Photocatalytic Water Purification

4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid, by virtue of its structural characteristics, can potentially serve as a precursor in the synthesis of complex molecules aimed at environmental remediation applications. While the direct application of this specific compound in water purification was not found, related research demonstrates the purification of water using near-UV illuminated suspensions of titanium dioxide to mineralize various organic compounds, indicating the broader potential for nitrobenzoic acid derivatives in environmental chemistry (Matthews, 1990).

Chemosensors for Explosives Detection

Compounds structurally related to this compound have been explored for their applications as chemosensors. For example, benzimidazole derivatives have been designed and synthesized for the detection of nitroaromatic explosives, showcasing the utility of nitro-substituted compounds in sensitive and selective detection technologies (Xiong et al., 2014).

Drug Synthesis Precursors

The structural characterization of 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and related compounds has been pivotal in the synthesis of new antituberculosis drug candidates. These studies underline the importance of such compounds as intermediates in pharmaceutical synthesis, particularly for diseases requiring novel therapeutic approaches (Richter et al., 2021).

Catalysis and Material Science

In material science and catalysis, metal-organic frameworks (MOFs) embedded with nanoparticles have been investigated for their catalytic properties. The synthesis and application of these materials in catalytic reduction reactions, including those involving nitrophenols, highlight the potential of nitro-substituted benzoic acids in developing catalyst supports for environmental and industrial chemistry applications (Wu et al., 2017).

Safety and Hazards

The safety data sheet for a similar compound, 4-Chloro-3-nitrobenzoic acid, indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to handle this compound with appropriate protective equipment and in a well-ventilated area.

Mechanism of Action

Target of Action

Benzoic acid derivatives are known to interact with various enzymes and receptors in the body .

Mode of Action

It’s known that benzoic acid derivatives can undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.

Biochemical Pathways

Benzoic acid derivatives are known to be involved in various biochemical pathways, depending on their specific functional groups and targets .

Pharmacokinetics

It’s also known to be a CYP1A2 inhibitor . The compound’s Log Po/w (iLOGP) is 0.96, indicating its lipophilicity . These properties can impact the compound’s bioavailability.